3-Chloro-4,7-difluoro-N-[(2-methoxy-5-pyridin-4-ylphenyl)methyl]-N-[4-(methylamino)cyclohexyl]-1-benzothiophene-2-carboxamide
3-Chloro-4,7-difluoro-N-[(2-methoxy-5-pyridin-4-ylphenyl)methyl]-N-[4-(methylamino)cyclohexyl]-1-benzothiophene-2-carboxamide
SAG 21k(CAS 946002-48-8) is a potent Hedgehog signaling activator (EC50 = 0.4 nM). Orally bioavailable and brain penetrant.
Brand Name:
Vulcanchem
CAS No.:
946002-48-8
VCID:
VC0005036
InChI:
InChI=1S/C29H28ClF2N3O2S/c1-33-20-4-6-21(7-5-20)35(29(36)28-26(30)25-22(31)8-9-23(32)27(25)38-28)16-19-15-18(3-10-24(19)37-2)17-11-13-34-14-12-17/h3,8-15,20-21,33H,4-7,16H2,1-2H3
SMILES:
CNC1CCC(CC1)N(CC2=C(C=CC(=C2)C3=CC=NC=C3)OC)C(=O)C4=C(C5=C(C=CC(=C5S4)F)F)Cl
Molecular Formula:
C29H28ClF2N3O2S
Molecular Weight:
556.1 g/mol
3-Chloro-4,7-difluoro-N-[(2-methoxy-5-pyridin-4-ylphenyl)methyl]-N-[4-(methylamino)cyclohexyl]-1-benzothiophene-2-carboxamide
CAS No.: 946002-48-8
Inhibitors
VCID: VC0005036
Molecular Formula: C29H28ClF2N3O2S
Molecular Weight: 556.1 g/mol
![3-Chloro-4,7-difluoro-N-[(2-methoxy-5-pyridin-4-ylphenyl)methyl]-N-[4-(methylamino)cyclohexyl]-1-benzothiophene-2-carboxamide - 946002-48-8](/images/no_structure.jpg)
| CAS No. | 946002-48-8 |
|---|---|
| Product Name | 3-Chloro-4,7-difluoro-N-[(2-methoxy-5-pyridin-4-ylphenyl)methyl]-N-[4-(methylamino)cyclohexyl]-1-benzothiophene-2-carboxamide |
| Molecular Formula | C29H28ClF2N3O2S |
| Molecular Weight | 556.1 g/mol |
| IUPAC Name | 3-chloro-4,7-difluoro-N-[(2-methoxy-5-pyridin-4-ylphenyl)methyl]-N-[4-(methylamino)cyclohexyl]-1-benzothiophene-2-carboxamide |
| Standard InChI | InChI=1S/C29H28ClF2N3O2S/c1-33-20-4-6-21(7-5-20)35(29(36)28-26(30)25-22(31)8-9-23(32)27(25)38-28)16-19-15-18(3-10-24(19)37-2)17-11-13-34-14-12-17/h3,8-15,20-21,33H,4-7,16H2,1-2H3 |
| Standard InChIKey | YVIFQUJDZSAFKG-UHFFFAOYSA-N |
| SMILES | CNC1CCC(CC1)N(CC2=C(C=CC(=C2)C3=CC=NC=C3)OC)C(=O)C4=C(C5=C(C=CC(=C5S4)F)F)Cl |
| Canonical SMILES | CNC1CCC(CC1)N(CC2=C(C=CC(=C2)C3=CC=NC=C3)OC)C(=O)C4=C(C5=C(C=CC(=C5S4)F)F)Cl |
| Description | SAG 21k(CAS 946002-48-8) is a potent Hedgehog signaling activator (EC50 = 0.4 nM). Orally bioavailable and brain penetrant. |
| Synonyms | 3-Chloro-4,7-difluoro-N-[[2-methoxy-5-(4-pyridinyl)phenyl]methyl]-N-trans-4-(methylamino)cyclohexyl]benzo[b]thiophene-2-carboxamide |
| PubChem Compound | 16678532 |
| Last Modified | Nov 12 2021 |
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